Cas no 1423029-10-0 (4-(bromomethyl)thiane 1,1-dioxide)

• Product Name: 4-(bromomethyl)thiane 1,1-dioxide
• CAS No: 1423029-10-0
• MF: C₆H₁₁BrO₂S
• MW: 227.119340181351
• CID: 4598254
• PubChem ID: 66469853
• Update Time: 2025-06-08

4-(bromomethyl)thiane 1,1-dioxide Chemical and Physical Properties

Names and Identifiers

• 4-(Bromomethyl)-1-thiane-1,1-dione
• 4-(bromomethyl)thiane 1,1-dioxide
• 4-(Bromomethyl)tetrahydro-2H-thiopyran 1,1-dioxide
• BS-13358
• DTXSID601213896
• 4-(Bromomethyl)tetrahydro-2H-thiopyran1,1-dioxide
• EN300-118635
• SB13744
• MFCD21776126
• DB-166578
• AKOS015815304
• F8881-7555
• 4-(Bromomethyl)-thiane-1,1-dione
• SCHEMBL16179859
• 4-(bromomethyl)-1lambda6-thiane-1,1-dione
• 4-(bromomethyl)-1??-thiane-1,1-dione
• CS-0099874
• 2H-Thiopyran, 4-(bromomethyl)tetrahydro-, 1,1-dioxide
• 1423029-10-0
• AT13039

• Inchi： 1S/C6H11BrO2S/c7-5-6-1-3-10(8,9)4-2-6/h6H,1-5H2
• InChI Key： WGWWKSLWIAUDFQ-UHFFFAOYSA-N
• SMILES： C1S(=O)(=O)CCC(CBr)C1

Computed Properties

• Exact Mass: 225.96631g/mol
• Monoisotopic Mass: 225.96631g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 178
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 42.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thianes

Additional information on 4-(bromomethyl)thiane 1,1-dioxide

Introduction to 4-(bromomethyl)thiane 1,1-dioxide (CAS No. 1423029-10-0)

4-(bromomethyl)thiane 1,1-dioxide (CAS No. 1423029-10-0) is a versatile compound with significant applications in the fields of organic synthesis, medicinal chemistry, and materials science. This compound is characterized by its unique structural features, including a bromomethyl group and a thiane 1,1-dioxide moiety, which contribute to its reactivity and functional versatility.

The bromomethyl group in 4-(bromomethyl)thiane 1,1-dioxide makes it an excellent electrophilic reagent for various substitution reactions. This functionality is particularly useful in the synthesis of complex organic molecules, where the bromomethyl group can serve as a reactive handle for introducing new functionalities or linking different molecular fragments. Recent studies have highlighted the utility of this compound in the development of novel pharmaceuticals and advanced materials.

The thiane 1,1-dioxide moiety in 4-(bromomethyl)thiane 1,1-dioxide imparts additional stability and reactivity to the molecule. Thianes are sulfur-containing heterocycles that are known for their ability to participate in a wide range of chemical transformations. The presence of the 1,1-dioxide group enhances the polarity and reactivity of the thiane ring, making it an attractive building block for synthetic chemists. This structural feature has been exploited in the synthesis of biologically active compounds and in the development of new materials with enhanced properties.

In the context of medicinal chemistry, 4-(bromomethyl)thiane 1,1-dioxide has shown promise as a key intermediate in the synthesis of various drug candidates. Its reactivity and functional versatility make it suitable for use in combinatorial chemistry approaches, where large libraries of compounds can be rapidly synthesized and screened for biological activity. Recent research has demonstrated its utility in the development of inhibitors for specific enzymes and receptors, which are potential targets for treating various diseases.

One notable application of 4-(bromomethyl)thiane 1,1-dioxide is in the synthesis of compounds with anti-cancer properties. Studies have shown that derivatives of this compound can exhibit potent cytotoxic activity against various cancer cell lines. The bromomethyl group can be used to introduce bioactive moieties that enhance the therapeutic potential of the final product. Additionally, the thiane 1,1-dioxide moiety contributes to the overall stability and solubility of the molecule, which are crucial factors for drug delivery and efficacy.

In materials science, 4-(bromomethyl)thiane 1,1-dioxide has been utilized as a building block for the synthesis of polymers with unique properties. The reactivity of the bromomethyl group allows for controlled polymerization reactions, leading to polymers with well-defined structures and tunable properties. These polymers have found applications in areas such as drug delivery systems, sensors, and coatings. The thiane 1,1-dioxide moiety enhances the mechanical strength and thermal stability of these materials, making them suitable for a wide range of industrial applications.

The synthesis of 4-(bromomethyl)thiane 1,1-dioxide typically involves several steps, including the formation of a thiane ring followed by oxidation to introduce the 1,1-dioxide functionality. The bromination step is critical for introducing the bromomethyl group. Recent advancements in synthetic methods have led to more efficient and environmentally friendly routes for producing this compound on both laboratory and industrial scales.

In conclusion, 4-(bromomethyl)thiane 1,1-dioxide (CAS No. 1423029-10-0) is a valuable compound with diverse applications in organic synthesis, medicinal chemistry, and materials science. Its unique structural features make it an attractive building block for developing novel pharmaceuticals and advanced materials. Ongoing research continues to uncover new possibilities for its use in various scientific and industrial fields.